2-methyl-3-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine

• IUPAC Name: 11-methyl-10-phenyl-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-2,7,9,11-tetraen-2-amine
• InChI: InChI=1S/C16H16N4/c1-10-14(11-6-3-2-4-7-11)16-18-13-9-5-8-12(13)15(17)20(16)19-10/h2-4,6-7H,5,8-9,17H2,1H3
• InChI Key: MQFLBQRNEKFWRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C3CCCC3=NC2=C1C4=CC=CC=C4)N
• Molecular Formula: C16H16N4
• Molecular Weight: 264.32 g/mol

Description

The compound “2-methyl-3-phenyl-6,7-dihydro-5H-cyclopenta[d]pyrazolo[1,5-a]pyrimidin-8-amine” has a molecular formula of C16H16N4. It has an average mass of 264.325 Da and a monoisotopic mass of 264.137512 Da.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: The compound’s fused pyrazolo-pyrimidine ring system makes it an interesting candidate for drug development. Researchers have explored its pharmacological properties and potential therapeutic applications.

Applications:

• Anticancer Agents : Some studies suggest that derivatives of this compound exhibit promising anticancer activity. .
• Kinase Inhibitors : The pyrazolo-pyrimidine scaffold is known for its kinase inhibitory properties. .

Coordination Chemistry and Metal Complexes

Overview: The nitrogen-rich nature of the compound allows for coordination with metal ions, leading to interesting complexes.

Applications:

Future Directions

The future directions for this compound could involve further exploration of its potential as a CDK2 inhibitor. This could include more detailed studies on its synthesis, mechanism of action, and potential applications in cancer treatment.